Cas no 40201-85-2 (1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-)

• Product Name: 1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-
• CAS No: 40201-85-2
• MF: C₅H₁₂ClN₂P
• MW: 166.588940620422
• CID: 2825967
• PubChem ID: 10352059
• Update Time: 2025-04-21

1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• DTXCID60389308
• 40201-85-2
• SCHEMBL4353403
• DTXSID60438486
• 1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-

• Inchi： 1S/C5H12ClN2P/c1-7-4-3-5-8(2)9(7)6/h3-5H2,1-2H3
• InChI Key： KLECVVLUBXHULD-UHFFFAOYSA-N
• SMILES： ClP1N(C)CCCN1C

Computed Properties

• Exact Mass: 166.0426631Da
• Monoisotopic Mass: 166.0426631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 6.5Ų